Cas no 1807173-41-6 (3-Bromo-2-fluoro-6-iodonitrobenzene)

• Product Name: 3-Bromo-2-fluoro-6-iodonitrobenzene
• CAS No: 1807173-41-6
• MF: C₆H₂BrFINO₂
• MW: 345.892456531525
• MDL: MFCD28739556
• CID: 4792885
• Update Time: 2026-02-27

3-Bromo-2-fluoro-6-iodonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-6-iodonitrobenzene
• 1-Bromo-2-fluoro-4-iodo-3-nitrobenzene

• MDL： MFCD28739556
• Inchi： 1S/C6H2BrFINO2/c7-3-1-2-4(9)6(5(3)8)10(11)12/h1-2H
• InChI Key： WISOCNWTJCGLDK-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=C1[N+](=O)[O-])F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 189
• XLogP3: 3.2
• Topological Polar Surface Area: 45.8

Additional information on 3-Bromo-2-fluoro-6-iodonitrobenzene

Comprehensive Analysis of 3-Bromo-2-fluoro-6-iodonitrobenzene (CAS No. 1807173-41-6)

3-Bromo-2-fluoro-6-iodonitrobenzene (CAS No. 1807173-41-6) is a highly specialized aromatic compound widely utilized in pharmaceutical intermediates and organic synthesis. Its unique structural features, including bromo, fluoro, and iodo substituents, make it a valuable building block for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, which are pivotal in drug discovery and material science.

The growing demand for halogenated nitrobenzenes like 3-Bromo-2-fluoro-6-iodonitrobenzene is driven by advancements in medicinal chemistry and agrochemical development. Recent studies highlight its role in synthesizing targeted therapeutics, particularly in oncology and neurology. For instance, its iodo group facilitates radio-labeling for diagnostic imaging, aligning with the rising trend of precision medicine. Additionally, its nitro functionality offers a pathway for further functionalization, meeting the needs of high-throughput screening in drug design.

From an environmental perspective, the synthesis and handling of 3-Bromo-2-fluoro-6-iodonitrobenzene adhere to stringent green chemistry principles. Modern laboratories prioritize solvent-free or aqueous-phase reactions to minimize waste, addressing the global push for sustainable chemical processes. This aligns with frequent searches on "eco-friendly halogenation methods" and "green synthesis of aromatic compounds," reflecting industry shifts toward sustainability.

Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are critical for characterizing CAS No. 1807173-41-6, ensuring purity and consistency for industrial applications. Quality control protocols are rigorously enforced, as impurities can significantly impact downstream reactions—a topic often queried in "purity standards for pharmaceutical intermediates." Furthermore, the compound’s stability under various storage conditions is a key consideration, with studies focusing on degradation pathways and shelf-life optimization.

In the context of market trends, 3-Bromo-2-fluoro-6-iodonitrobenzene is gaining traction in contract research organizations (CROs) and custom synthesis services. Its applications extend to electronic materials, where halogenated aromatics serve as precursors for organic semiconductors. This diversification answers common search queries like "halogenated benzene derivatives in electronics" and underscores the compound’s multidisciplinary relevance.

Future research directions for CAS No. 1807173-41-6 may explore its catalytic applications or novel derivatization strategies. As AI-driven molecular modeling accelerates compound discovery, the demand for tailored intermediates like 3-Bromo-2-fluoro-6-iodonitrobenzene will likely surge. This positions the compound at the intersection of innovation and industrial practicality, making it a focal point for both academic and commercial investigations.